Cas no 63538-54-5 (1,4-Piperazinedipropanamide)

1,4-Piperazinedipropanamide structure
1,4-Piperazinedipropanamide structure
Product Name:1,4-Piperazinedipropanamide
CAS No:63538-54-5
MF:C10H20N4O2
MW:228.291401863098
CID:1115190
PubChem ID:7033515
Update Time:2025-04-20

1,4-Piperazinedipropanamide Chemical and Physical Properties

Names and Identifiers

    • 1,4-Piperazinedipropanamide
    • 3-[4-(3-amino-3-oxopropyl)piperazin-1-yl]propanamide
    • 3,3'-(piperazine-1,4-diyl)dipropanamide
    • SCHEMBL11598668
    • AKOS005067582
    • 63538-54-5
    • DTXSID00427531
    • Inchi: 1S/C10H20N4O2/c11-9(15)1-3-13-5-7-14(8-6-13)4-2-10(12)16/h1-8H2,(H2,11,15)(H2,12,16)
    • InChI Key: BKCPPONWAMLGGV-UHFFFAOYSA-N
    • SMILES: O=C(CCN1CCN(CCC(N)=O)CC1)N

Computed Properties

  • Exact Mass: 228.15862589g/mol
  • Monoisotopic Mass: 228.15862589g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 223
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.2
  • Topological Polar Surface Area: 92.7Ų
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